5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride

• CAS No.: 107190-22-7
• Molecular Formula: C20H22Cl2N2O2
• Molecular Weight: 393.3 g/mol
• IUPAC Name: 6-(5-chloro-1-methyl-2-pyridin-3-ylindol-3-yl)hexanoic acid;hydrochloride
• InChI: InChI=1S/C20H21ClN2O2.ClH/c1-23-18-10-9-15(21)12-17(18)16(7-3-2-4-8-19(24)25)20(23)14-6-5-11-22-13-14;/h5-6,9-13H,2-4,7-8H2,1H3,(H,24,25);1H
• InChI Key: LIQJLEFPDRONRJ-UHFFFAOYSA-N
• SMILES: CN1C2=C(C=C(C=C2)Cl)C(=C1C3=CN=CC=C3)CCCCCC(=O)O.Cl
• Synonyms: 5-chloro-1-methyl-2-(3-pyridyl)-3-indolehexanoic acid; CGS 15435A; CGS-15435-A

Description

5-Chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C20H22Cl2N2O2 and its molecular weight is 393.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1.0 g of 5-chloro-3-[5-(ethoxycarbonyl)pentyl]-1-methyl-2-(3-pyridyl)indole in 20 ml of 2N aqueous hydrochloride acid is stirred and heated at reflux overnight. The mixture is cooled and the solid formed collected and dried in vacuo to give 5-chloro-3-(5-carboxypentyl)-1-methyl-2-(3-pyridyl)indole hydrochloride, m.p. 186°-189°.